Cas no 1212938-91-4 ((R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol)

• Product Name: (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol
• CAS No: 1212938-91-4
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• MDL: MFCD09253895
• CID: 4563190
• Update Time: 2025-10-28

(R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol
• (2R)-2-AMINO-2-[3,5-BIS(TERT-BUTYL)PHENYL]ETHAN-1-OL

• MDL： MFCD09253895
• Inchi： 1S/C16H27NO/c1-15(2,3)12-7-11(14(17)10-18)8-13(9-12)16(4,5)6/h7-9,14,18H,10,17H2,1-6H3/t14-/m0/s1
• InChI Key： GODKSIZLEOJZHJ-AWEZNQCLSA-N
• SMILES： C(O)[C@H](N)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1

Additional information on (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol

Introduction to (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol (CAS No. 1212938-91-4)

(R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol (CAS No. 1212938-91-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a tert-butyl-substituted phenyl group, which contribute to its potential applications in various biological and pharmaceutical contexts.

The chiral nature of (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol makes it an important building block for the synthesis of enantiomerically pure compounds. Chiral compounds are crucial in pharmaceutical development due to their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. The tert-butyl-substituted phenyl group provides additional steric hindrance and stability, which can enhance the compound's pharmacological properties.

Recent studies have highlighted the potential of (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol in the development of novel drugs for various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities. These properties make it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological activities, (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol has been used as a key intermediate in the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery and development, where the ability to fine-tune molecular characteristics is essential.

The synthesis of (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the asymmetric hydrogenation of a prochiral ketone using a chiral catalyst. This method not only provides high enantiomeric purity but also offers good yields and operational simplicity, making it suitable for industrial-scale production.

The pharmacokinetic properties of (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive option for further preclinical and clinical evaluation.

In conclusion, (R)-2-amino-2-(3,5-di-tert-butylphenyl)ethan-1-ol (CAS No. 1212938-91-4) is a versatile and promising compound with significant potential in both academic research and pharmaceutical applications. Its unique structural features and biological activities make it an important molecule for further exploration in the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.